Cas no 50772-82-2 (1-iodo-2-methoxy-4,5-dimethylbenzene)
1-Iodo-2-methoxy-4,5-dimethylbenzene is a substituted aromatic compound featuring iodine, methoxy, and dimethyl functional groups. Its structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Ullmann couplings, where the iodine moiety serves as an effective leaving group. The methoxy and dimethyl substituents enhance electron density, influencing reactivity and selectivity in electrophilic substitutions. This compound is commonly used in pharmaceutical and agrochemical research for constructing complex molecules. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling is advised due to the presence of the iodine group, which may require precautions under specific conditions.
50772-82-2 structure
Product Name:1-iodo-2-methoxy-4,5-dimethylbenzene
CAS No:50772-82-2
MF:C9H11IO
MW:262.087515115738
MDL:MFCD07779017
CID:367134
PubChem ID:14112612
Update Time:2025-06-15
1-iodo-2-methoxy-4,5-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-iodo-2-methoxy-4,5-dimethyl-
- 1-iodo-2-methoxy-4,5-dimethylbenzene
- 1-IODO-4,5-DIMETHYL-2-METHOXYBENZENE
- 2-Iodo-4,5-dimethylanisole
- 2-Jod-4,5-dimethyl-anisol
- 4-Iodo-5-methoxy-o-xylene
- 5-Jod-4-methoxy-o-xylol
- Anisole,2-iodo-4,5-dimethyl-(6CI)
- Benzene,1-iodo-2-methoxy-4,5-dimethyl
- Methyl-(6-jod-3.4-dimethyl-phenyl)-aether
- Z1269173674
- DTXSID50556027
- 50772-82-2
- EN300-25091020
-
- MDL： MFCD07779017
- Inchi： 1S/C9H11IO/c1-6-4-8(10)9(11-3)5-7(6)2/h4-5H,1-3H3
- InChI Key： SPLYPBZVIQGZTH-UHFFFAOYSA-N
- SMILES： IC1C(=CC(C)=C(C)C=1)OC
Computed Properties
- Exact Mass: 261.98500
- Monoisotopic Mass: 261.98546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 2.91660
1-iodo-2-methoxy-4,5-dimethylbenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-iodo-2-methoxy-4,5-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015353-250mg |
4,5-Dimethyl-2-iodoanisole |
50772-82-2 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A010015353-500mg |
4,5-Dimethyl-2-iodoanisole |
50772-82-2 | 97% | 500mg |
$806.85 | 2023-09-01 | |
| Alichem | A010015353-1g |
4,5-Dimethyl-2-iodoanisole |
50772-82-2 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| Enamine | EN300-25091020-1g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 1g |
$671.0 | 2023-09-15 | |
| Enamine | EN300-25091020-5g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 5g |
$1945.0 | 2023-09-15 | |
| Enamine | EN300-25091020-10g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 10g |
$2884.0 | 2023-09-15 | |
| Enamine | EN300-25091020-0.05g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 0.05g |
$155.0 | 2024-06-19 | |
| Enamine | EN300-25091020-0.1g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 0.1g |
$232.0 | 2024-06-19 | |
| Enamine | EN300-25091020-0.25g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 0.25g |
$331.0 | 2024-06-19 | |
| Enamine | EN300-25091020-0.5g |
1-iodo-2-methoxy-4,5-dimethylbenzene |
50772-82-2 | 95% | 0.5g |
$524.0 | 2024-06-19 |
1-iodo-2-methoxy-4,5-dimethylbenzene Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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